![molecular formula C17H13ClN6O B2468979 1-(5-chloro-2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine CAS No. 892761-03-4](/img/structure/B2468979.png)
1-(5-chloro-2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(5-chloro-2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C17H13ClN6O and its molecular weight is 352.78. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitubercular Activity
Research on derivatives closely related to the compound , such as those involving 2-isonicotinoylhydrazinecarboxamide and 1,3,4-oxadiazol-2-amine derivatives, has demonstrated significant antitubercular activity against various strains of Mycobacterium tuberculosis and other non-tuberculous mycobacteria. These findings underscore the potential for compounds within this chemical family to contribute to the development of new antitubercular agents (M. Asif, 2014).
Heterocyclic Compound Synthesis
The synthesis and structural properties of novel substituted heterocyclic compounds, including those related to 1,2,4-triazoles and 1,2,4-oxadiazoles, have been explored for their potential applications in various fields, from pharmaceuticals to materials science. These studies highlight the chemical versatility and utility of such compounds in creating innovative materials and drugs (R. Issac & J. Tierney, 1996).
Scintillator Materials
The development of plastic scintillators incorporating 1,2,4-oxadiazole derivatives has shown promise for enhancing the performance of these materials in applications such as radiation detection and optical devices. This research points to the potential for integrating complex organic molecules into advanced technological applications (V. N. Salimgareeva & S. Kolesov, 2005).
Fine Organic Synthesis
A review on the use of amino-1,2,4-triazoles as raw materials in fine organic synthesis highlights their versatility in producing a wide range of products, from agricultural chemicals to pharmaceuticals and dyes. This underscores the broad utility of triazole derivatives in various industrial and scientific applications (Nazarov V.N., D. Miroshnichenko, A. A. Ivakh, B. Uspensky, 2021).
Patent Review on Triazole Derivatives
A comprehensive patent review covering novel 1H-1,2,3-triazole derivatives from 2008 to 2011 emphasizes the ongoing interest and innovation in developing new compounds with potential therapeutic applications. This highlights the dynamic nature of research in this area, driven by the quest for new drugs and biological agents (V. Ferreira et al., 2013).
properties
IUPAC Name |
3-(5-chloro-2-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)triazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN6O/c1-10-7-8-12(18)9-13(10)24-15(19)14(21-23-24)17-20-16(22-25-17)11-5-3-2-4-6-11/h2-9H,19H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHKLEBXUGQWQAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=CC=C4)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.